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Introduction
Hydrogen phosphate buffer is a commonly used buffer system in biological and chemical

research due to its buffering capacity within the physiological pH range. Phosphoric acid is a

triprotic acid, meaning it can donate three protons, with three corresponding dissociation

constants (pKa values): pKa1 = 2.14, pKa2 = 7.20, and pKa3 = 12.37.[1][2][3][4] The buffering

range for a phosphate buffer is most effective around its second pKa value (pKa2 = 7.20),

making it suitable for applications requiring a stable pH between 6.2 and 8.2.[5] This application

note provides a detailed protocol for the preparation of a hydrogen phosphate buffer solution,

including the theoretical principles, necessary calculations, and a step-by-step guide.

Principle
The preparation of a hydrogen phosphate buffer involves the use of a weak acid (dihydrogen
phosphate, H₂PO₄⁻) and its conjugate base (hydrogen phosphate, HPO₄²⁻). The equilibrium

between these two species allows the buffer to resist changes in pH upon the addition of small

amounts of acid or base. The Henderson-Hasselbalch equation is fundamental to calculating

the required ratio of the conjugate base to the weak acid to achieve a desired pH.[6][7][8][9][10]

Henderson-Hasselbalch Equation:

pH = pKa + log ( [A⁻] / [HA] )
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Where:

pH is the desired buffer pH

pKa is the negative logarithm of the acid dissociation constant (for the H₂PO₄⁻/HPO₄²⁻ pair,

pKa is approximately 7.20)[1][2][3][4]

[A⁻] is the molar concentration of the conjugate base (e.g., Na₂HPO₄)

[HA] is the molar concentration of the weak acid (e.g., NaH₂PO₄)

Data Presentation
Table 1: pKa Values of Phosphoric Acid

pKa Value Equilibrium Species

pKa₁ 2.14 H₃PO₄ / H₂PO₄⁻

pKa₂ 7.20 H₂PO₄⁻ / HPO₄²⁻

pKa₃ 12.37 HPO₄²⁻ / PO₄³⁻

Table 2: Reagents for 0.1 M Hydrogen Phosphate Buffer (pH 7.4)

Reagent Molecular Weight ( g/mol ) Mass for 1 L solution (g)

Sodium Phosphate Monobasic

(NaH₂PO₄)
119.98 2.28

Sodium Phosphate Dibasic

(Na₂HPO₄)
141.96 11.50

Note: The exact masses may vary slightly depending on the desired final pH and the specific

form of the phosphate salts used (e.g., anhydrous vs. hydrated).
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Sodium Phosphate Monobasic (NaH₂PO₄) or Potassium Dihydrogen Phosphate (KH₂PO₄)

[11][12][13]

Sodium Phosphate Dibasic (Na₂HPO₄) or Dipotassium Hydrogen Phosphate (K₂HPO₄)[11]

[12][13]

Distilled or deionized water[11]

Hydrochloric acid (HCl) or Sodium Hydroxide (NaOH) for pH adjustment[11][14][15]

pH meter[11]

Magnetic stirrer and stir bar[11]

Volumetric flasks and graduated cylinders

Beakers

Protocol for Preparing 1 L of 0.1 M Hydrogen Phosphate
Buffer (pH 7.4)
This protocol describes the preparation by mixing stock solutions of the acidic and basic

components.

1. Preparation of Stock Solutions (0.1 M):

0.1 M Sodium Phosphate Monobasic (NaH₂PO₄) solution (Weak Acid): Dissolve 12.0 g of
anhydrous NaH₂PO₄ in 800 mL of distilled water. Once dissolved, bring the final volume to 1
L in a volumetric flask.
0.1 M Sodium Phosphate Dibasic (Na₂HPO₄) solution (Conjugate Base): Dissolve 14.2 g of
anhydrous Na₂HPO₄ in 800 mL of distilled water. Once dissolved, bring the final volume to 1
L in a volumetric flask.

2. Calculation of Required Volumes:

Use the Henderson-Hasselbalch equation to determine the ratio of the conjugate base to the
weak acid.
7.4 = 7.20 + log ( [Na₂HPO₄] / [NaH₂PO₄] )
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0.2 = log ( [Na₂HPO₄] / [NaH₂PO₄] )
10^0.2 = [Na₂HPO₄] / [NaH₂PO₄]
1.58 = [Na₂HPO₄] / [NaH₂PO₄]
For a 1 L buffer solution, the sum of the volumes of the two stock solutions will be 1000 mL.
Let V_base be the volume of the Na₂HPO₄ solution and V_acid be the volume of the
NaH₂PO₄ solution.
V_base / V_acid = 1.58
V_base + V_acid = 1000 mL
Solving these simultaneous equations gives:
V_base ≈ 612 mL
V_acid ≈ 388 mL

3. Mixing the Buffer Solution:

In a beaker, combine approximately 612 mL of the 0.1 M Na₂HPO₄ solution and 388 mL of
the 0.1 M NaH₂PO₄ solution.

4. pH Adjustment:

Place the beaker on a magnetic stirrer and immerse a calibrated pH electrode into the
solution.
While stirring, monitor the pH.
If the pH is too low, add 0.1 M NaOH dropwise until the desired pH of 7.4 is reached.[11][14]
If the pH is too high, add 0.1 M HCl dropwise until the desired pH of 7.4 is reached.[14]

5. Final Volume Adjustment:

Once the desired pH is achieved, transfer the solution to a 1 L volumetric flask and add
distilled water to the mark.

6. Storage:

Store the buffer solution in a tightly sealed container at room temperature or 4°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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